Cas no 339107-82-3 (5-(4-fluorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide)

• Product Name: 5-(4-fluorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide
• CAS No: 339107-82-3
• MF: C₁₀H₈FN₃O₂S₂
• MW: 285.31782245636
• CID: 5195229
• Update Time: 2025-11-02

5-(4-fluorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(4-fluorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide
• 1,2,3-Thiadiazole-4-carboxamide, 5-[(4-fluorophenyl)sulfinyl]-N-methyl-

• Inchi： 1S/C10H8FN3O2S2/c1-12-9(15)8-10(17-14-13-8)18(16)7-4-2-6(11)3-5-7/h2-5H,1H3,(H,12,15)
• InChI Key： JCCSJLCEGMRDGZ-UHFFFAOYSA-N
• SMILES： S1C(S(C2=CC=C(F)C=C2)=O)=C(C(NC)=O)N=N1

Additional information on 5-(4-fluorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide

Comprehensive Overview of 5-(4-fluorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide (CAS No. 339107-82-3)

5-(4-fluorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide (CAS No. 339107-82-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound belongs to the thiadiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of a fluorobenzenesulfinyl group and a carboxamide moiety enhances its potential applications in drug discovery and material science.

The molecular structure of 5-(4-fluorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide features a 1,2,3-thiadiazole core, which is a five-membered ring containing sulfur and nitrogen atoms. The 4-fluorobenzenesulfinyl substituent at the 5-position and the N-methylcarboxamide group at the 4-position contribute to its unique chemical properties. These structural attributes make it a promising candidate for further exploration in pharmaceutical and agrochemical applications.

One of the most frequently asked questions about 5-(4-fluorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide is its potential role in drug development. Researchers are particularly interested in its bioactivity and mechanism of action, as thiadiazole derivatives have been reported to exhibit antimicrobial, antifungal, and anticancer properties. The incorporation of a fluorine atom in the benzenesulfinyl group may further enhance its metabolic stability and bioavailability, making it a valuable scaffold for designing new therapeutic agents.

In addition to its pharmaceutical applications, 5-(4-fluorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide has potential uses in agrochemicals. The thiadiazole ring is a common motif in herbicides and fungicides, and the presence of the fluorobenzenesulfinyl group could improve its efficacy against resistant strains of pests and pathogens. This compound is currently under investigation for its role in sustainable agriculture, aligning with the growing demand for environmentally friendly crop protection solutions.

The synthesis of 5-(4-fluorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide typically involves multi-step organic reactions, including the formation of the 1,2,3-thiadiazole ring and subsequent functionalization with the 4-fluorobenzenesulfinyl and N-methylcarboxamide groups. Researchers are also exploring greener synthetic routes to minimize environmental impact, reflecting the broader trend toward sustainable chemistry practices.

From a commercial perspective, 5-(4-fluorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide is available in limited quantities for research purposes. Its market demand is driven by academic institutions and pharmaceutical companies engaged in drug discovery programs. The compound's unique structure and potential applications make it a subject of ongoing research, with new findings regularly published in scientific journals.

Safety and handling of 5-(4-fluorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide require standard laboratory precautions. While it is not classified as a hazardous material, proper personal protective equipment (PPE) should be used during handling to avoid exposure. Researchers are advised to consult the material safety data sheet (MSDS) for detailed guidelines on storage and disposal.

In summary, 5-(4-fluorobenzenesulfinyl)-N-methyl-1,2,3-thiadiazole-4-carboxamide (CAS No. 339107-82-3) is a versatile compound with significant potential in medicinal chemistry and agrochemical research. Its unique structural features, including the thiadiazole core and fluorobenzenesulfinyl group, make it a valuable candidate for further study. As research progresses, this compound may pave the way for innovative therapeutic and agricultural solutions, addressing some of the most pressing challenges in these fields.